Cas no 252047-88-4 (4(1H)-Pyrimidinone, 1-benzoyltetrahydro-3-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 1-benzoyltetrahydro-3-methyl-
• CAS No: 252047-88-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2837794
• PubChem ID: 10560768
• Update Time: 2025-04-21

4(1H)-Pyrimidinone, 1-benzoyltetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 1-benzoyltetrahydro-3-methyl-
• DTXSID60441753
• 252047-88-4
• DTXCID60392574
• 1-Benzoyl-3-methyltetrahydropyrimidin-4(1H)-one

• Inchi： 1S/C12H14N2O2/c1-13-9-14(8-7-11(13)15)12(16)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： QJSCBLOWWZTRDO-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC=CC=2)=O)CN1C

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.6Ų